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Compound of Interest

Compound Name:
1-methyl-2-phenyl-1H-indol-4-

amine

Cat. No.: B11058578

Get Quote

This guide provides an in-depth technical analysis of 1-methyl-2-phenyl-1H-indol-4-amine
and its structural analogs. This scaffold serves as a critical "privileged structure" in medicinal

chemistry, primarily acting as a precursor for fused tricyclic systems (such as pyrrolo[2,3-

h]quinolines) and as a pharmacophore for tubulin polymerization inhibitors targeting the

colchicine binding site.

Part 1: Core Scaffold & Pharmacophore Analysis
The 1-methyl-2-phenyl-1H-indol-4-amine molecule is distinct from common indole drugs

(often substituted at C3 or C5) due to the C4-amine functionality. This position provides a

unique vector for annulation reactions and hydrogen bonding in receptor pockets.

Structural Logic & Modification Vectors
N1-Methylation: Increases lipophilicity and prevents N-H hydrogen bonding at the indole

nitrogen, often improving membrane permeability and metabolic stability compared to the N-

H parent.
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C2-Phenyl Ring: Essential for tubulin binding. It mimics the B-ring of colchicine or the phenyl

group of combretastatin A-4, locking the molecule in a bioactive conformation.

C4-Amino Group: The primary "warhead" for derivatization. It is nucleophilic, allowing for the

synthesis of amides, hydrazones, and fused heterocycles (pyrroloquinolines).
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Figure 1: Pharmacophore dissection of the 1-methyl-2-phenyl-1H-indol-4-amine scaffold.

Part 2: Comparative Potency Data
The biological activity of this scaffold splits into two distinct categories: Direct Analogs

(amides/hydrazones) and Fused Derivatives (pyrroloquinolines formed via the 4-amine).

Table 1: Potency of Fused Pyrrolo[2,3-h]quinoline
Derivatives
Derivatives synthesized via condensation of 1-methyl-2-phenyl-1H-indol-4-amine with

(\beta)-ketoesters.
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Compound ID
R-Group (at
C4/C5 of fused
ring)

Target / Cell
Line

IC50 / MIC
Mechanism /
Notes

PQ-1 (Parent) -CH3
B16F10

(Melanoma)
~70 µM

Moderate

cytotoxicity; DNA

intercalation

potential [1].

PQ-CF3
-CF3

(Trifluoromethyl)

S. aureus / E.

coli

MIC: 12-25

µg/mL

High Potency.

The CF3 group

enhances

lipophilicity and

membrane

penetration [2].

PQ-Amide

-NH-CO-CH2-

CO-CF3 (Open

chain)

Bacterial Strains MIC: >50 µg/mL

Lower potency

than the fused

ring; cyclization

is required for

maximal activity

[2].

MDT-32
2-(4-F-phenyl)

analog

MCF-7 (Breast

Cancer)
0.34 µM

Lead Compound.

Fluorine

substitution on

the phenyl ring

drastically

improves

potency [3].

Table 2: Potency of Non-Fused 2-Phenylindole Analogs
Comparison with standard tubulin inhibitors to contextualize the scaffold's efficacy.
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Compound
Class

Key
Substitution

Cell Line
(Breast/Colon)

IC50 (µM)
Relative
Potency

Ref: Colchicine N/A MCF-7 0.01 - 0.05 Standard

Indole-4-amine
1-Me, 2-Ph, 4-

NH2
HCT-116 1.2 - 2.5 Moderate

Indolyl-

Hydrazone
4-NH-N=CH-Ph MCF-7 2.73 ± 0.14

Good; Stabilizes

tubulin-

microtubule

dynamics [4].

Bis-Indole Linked via C4 MDA-MB-231 0.86
High; Bivalent

binding mode [5].

Key Insight: The 4-amino group is not just a passive substituent. Converting it into a pyrrolo[2,3-

h]quinoline (Table 1, PQ-CF3) or a hydrazone (Table 2) significantly enhances biological activity

compared to the free amine, likely by restricting conformational freedom and enabling DNA

intercalation or deeper hydrophobic pocket binding.

Part 3: Mechanism of Action & Signaling
Pathways[1]
The analogs operate primarily through two distinct mechanisms depending on their structural

rigidity.

Tubulin Destabilization (Monocyclic/Bicyclic Analogs): The 2-phenylindole moiety occupies

the colchicine binding site on (\beta)-tubulin. The 1-methyl group fits into a hydrophobic

pocket, while the 4-substituent (amine/amide) interacts with the solvent-exposed region or

adjacent residues (e.g., Cys241).
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DNA Intercalation (Tricyclic Fused Analogs): When cyclized to pyrrolo[2,3-h]quinoline, the

molecule becomes planar. This allows it to intercalate between DNA base pairs, inhibiting

Topoisomerase II and inducing apoptosis via the p53 pathway.

Pathway A: Tubulin Inhibition Pathway B: Fused Systems (Pyrroloquinolines)
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Figure 2: Dual mechanism of action depending on cyclization state.

Part 4: Experimental Protocols
Protocol A: Synthesis of Pyrrolo[2,3-h]quinoline
Derivatives
Source: Adapted from Yamashkin et al. [2]
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Reagents: 1-methyl-2-phenyl-1H-indol-4-amine (1.0 eq), Ethyl 4,4,4-trifluoroacetoacetate

(1.2 eq), Absolute Benzene (Solvent), p-TsOH (Catalyst).

Condensation (Enamine Formation):

Dissolve amine in benzene. Add ketoester and catalytic p-TsOH.

Reflux with a Dean-Stark trap to remove water for 4–6 hours.

Checkpoint: Monitor TLC (Hexane:EtOAc 3:1) for disappearance of amine.

Cyclization (Thermolysis):

Evaporate solvent to obtain the enamine intermediate.

Heat the intermediate in diphenyl ether at 200–220°C for 30 minutes.

Yield: The product precipitates upon cooling or addition of hexane.

Purification: Recrystallize from ethanol.

Protocol B: In Vitro Antiproliferative Assay (MTT)
Standard validation for potency comparison.

Cell Seeding: Seed MCF-7 or MDA-MB-231 cells (5,000 cells/well) in 96-well plates.

Incubate for 24h.

Treatment: Add test compounds (dissolved in DMSO) at concentrations ranging from 0.01

µM to 100 µM. Ensure final DMSO < 0.5%.

Incubation: Incubate for 48h or 72h at 37°C, 5% CO2.

Detection: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression

(GraphPad Prism).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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